Cas no 24216-15-7 (9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide)
24216-15-7 structure
Product Name:9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide
CAS No:24216-15-7
MF:C13H10N2O3S
MW:274.295101642609
CID:258593
PubChem ID:212351
Update Time:2025-04-19
9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide Chemical and Physical Properties
Names and Identifiers
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- 9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide
- 2,7-diamino-10,10-dioxothioxanthen-9-one
- 4-18-00-07964 (Beilstein Handbook Reference)
- 2,8-Diaminothiaxanthone-5-dioxide
- SCHEMBL1503413
- DTXSID80178913
- Thioxanthen-9-one, 2,7-diamino-, 5,5-dioxide
- 2,7-Diaminothioxanthen-9-one 5,5-dioxide
- 24216-15-7
- BRN 0022956
-
- Inchi: 1S/C13H10N2O3S/c14-7-1-3-11-9(5-7)13(16)10-6-8(15)2-4-12(10)19(11,17)18/h1-6H,14-15H2
- InChI Key: ZPBBGGSLVCAGMH-UHFFFAOYSA-N
- SMILES: S1(C2C=CC(=CC=2C(C2C=C(C=CC1=2)N)=O)N)(=O)=O
Computed Properties
- Exact Mass: 274.0413
- Monoisotopic Mass: 274.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 103.25
9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide Related Literature
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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